Cas no 898450-23-2 (N'-(4-chlorophenyl)-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

N'-(4-chlorophenyl)-N-{2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide is a synthetic organic compound featuring a piperidine core substituted with a toluenesulfonyl group and an ethanediamide moiety. The molecule exhibits a chlorophenyl group, enhancing its potential for targeted interactions in biochemical systems. Its structural complexity, including the sulfonamide and amide functionalities, suggests utility as an intermediate in pharmaceutical synthesis or as a potential bioactive agent. The compound's design allows for precise modulation of electronic and steric properties, making it valuable for structure-activity relationship studies. Its well-defined molecular architecture supports applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The presence of both polar and hydrophobic regions may contribute to balanced solubility and membrane permeability.
N'-(4-chlorophenyl)-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide structure
898450-23-2 structure
Product Name:N'-(4-chlorophenyl)-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
CAS No:898450-23-2
MF:C22H26ClN3O4S
MW:463.977543354034
CID:6398220
PubChem ID:18574367
Update Time:2025-07-02

N'-(4-chlorophenyl)-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(4-chlorophenyl)-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
    • 898450-23-2
    • AKOS024661009
    • N1-(4-chlorophenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide
    • N'-(4-chlorophenyl)-N-{2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
    • N'-(4-chlorophenyl)-N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
    • F2571-0155
    • Ethanediamide, N1-(4-chlorophenyl)-N2-[2-[1-[(4-methylphenyl)sulfonyl]-2-piperidinyl]ethyl]-
    • Inchi: 1S/C22H26ClN3O4S/c1-16-5-11-20(12-6-16)31(29,30)26-15-3-2-4-19(26)13-14-24-21(27)22(28)25-18-9-7-17(23)8-10-18/h5-12,19H,2-4,13-15H2,1H3,(H,24,27)(H,25,28)
    • InChI Key: ONSJSMFLWNCVLY-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Cl)C=C1)(=O)C(NCCC1CCCCN1S(C1=CC=C(C)C=C1)(=O)=O)=O

Computed Properties

  • Exact Mass: 463.1332552g/mol
  • Monoisotopic Mass: 463.1332552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 711
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.323±0.06 g/cm3(Predicted)
  • pka: 10.82±0.70(Predicted)

N'-(4-chlorophenyl)-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Pricemore >>

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Additional information on N'-(4-chlorophenyl)-N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

Comprehensive Analysis of N'-(4-chlorophenyl)-N-{2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide (CAS 898450-23-2)

The compound N'-(4-chlorophenyl)-N-{2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide (CAS 898450-23-2) represents a sophisticated sulfonamide-based derivative with a unique piperidine backbone. Its molecular structure integrates a chlorophenyl moiety and a methylbenzenesulfonyl group, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing frequently searched topics such as "sulfonamide derivatives in drug discovery" and "piperidine-based bioactive compounds."

Recent trends highlight growing interest in sulfonamide and piperidine hybrids due to their potential in targeting enzyme inhibition and receptor modulation. Researchers are particularly intrigued by how the chlorophenyl group enhances binding affinity in certain biological systems. The compound’s CAS 898450-23-2 is often queried alongside terms like "structure-activity relationship (SAR)" and "small molecule optimization," reflecting its utility in rational drug design.

From a synthetic chemistry perspective, the ethanediamide linker in N'-(4-chlorophenyl)-N-{2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide offers versatility for further functionalization. This aligns with the rising demand for "scaffold diversification" in medicinal chemistry, a topic frequently explored in academic and industrial settings. The methylbenzenesulfonyl group further contributes to metabolic stability, a key consideration in "ADME (Absorption, Distribution, Metabolism, Excretion)" profiling.

Environmental and green chemistry applications of such compounds are also gaining traction. Searches for "biodegradable sulfonamides" and "sustainable synthesis routes" underscore the need for eco-friendly alternatives. While CAS 898450-23-2 is not classified as hazardous, its derivatives are being evaluated for low-toxicity profiles, addressing concerns about "chemical safety in R&D."

In conclusion, N'-(4-chlorophenyl)-N-{2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide exemplifies the intersection of innovation and practicality in organic chemistry. Its structural features cater to diverse research needs, from "targeted therapy development" to "material science applications." As scientific databases expand, this compound’s CAS 898450-23-2 will likely remain a focal point for interdisciplinary studies.

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